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Introduction
4-Bromomethylbenzenesulfonamide is a versatile bifunctional reagent of significant interest

in medicinal chemistry and drug development. Its structure incorporates a primary sulfonamide

group, a common pharmacophore in various therapeutic agents such as carbonic anhydrase

inhibitors, and a reactive benzylic bromide.[1] This benzylic bromide is susceptible to

nucleophilic substitution, providing a convenient handle for the introduction of diverse

functionalities and the synthesis of a wide array of derivatives.[1] These derivatives are

valuable as building blocks for more complex molecules, including potential inhibitors of targets

like chemokine receptor type 4 (CXCR4), which is implicated in cancer progression.[1][2]

This document provides detailed application notes and experimental protocols for the coupling

of 4-bromomethylbenzenesulfonamide with various classes of nucleophiles, including

nitrogen, sulfur, oxygen, and carbon nucleophiles.
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The primary mode of reaction for 4-bromomethylbenzenesulfonamide with nucleophiles is a

nucleophilic substitution (SN2) reaction at the benzylic carbon, displacing the bromide ion.
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General Reaction

4-Bromomethylbenzenesulfonamide + Nucleophile-H -> Product + HBr
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N-Alkylation Workflow
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Nucleophile Classification

Nucleophiles

N-Nucleophiles S-Nucleophiles O-Nucleophiles C-Nucleophiles

Amines Phthalimide Thiols Thiophenols Alcohols Phenols Enolates Cyanide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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